Cas no 868238-05-5 (methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate)

• Product Name: methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate
• CAS No: 868238-05-5
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 844398
• Update Time: 2025-11-06

methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL (6-OXO-2-THIOXO-1,2,3,6-TETRAHYDROPYRIMIDIN-4-YL)ACETATE
• methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate
• Methyl 2-(6-oxo-2-thioxo-1,2,3,6-tetrahydropyrimidin-4-yl)acetate
• HMS1772B08
• NE21011
• Z104341280
• methyl 2-(6-oxo-2-sulfanylidene-1,2,3,6-tetrahydropyrimidin-4-yl)acetate

• Inchi： 1S/C7H8N2O3S/c1-12-6(11)3-4-2-5(10)9-7(13)8-4/h2H,3H2,1H3,(H2,8,9,10,13)
• InChI Key： OPVUEYDEWBEOLI-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CC(=O)OC)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 298
• Topological Polar Surface Area: 99.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate

Research Brief on Methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate (CAS: 868238-05-5): Recent Advances and Applications

Methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate (CAS: 868238-05-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical structure and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate serves as a critical building block in the synthesis of thiol-containing heterocycles, which are known for their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of inhibitors targeting viral proteases, showcasing its potential in antiviral drug design. The compound's unique structure, featuring a reactive thiol group, allows for facile modification, enabling the creation of derivatives with enhanced bioactivity and selectivity.

In addition to its antiviral potential, methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate has been investigated for its anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited promising inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. The researchers attributed this activity to the compound's ability to interfere with DNA replication and induce apoptosis in cancer cells. These findings underscore its potential as a scaffold for developing next-generation chemotherapeutic agents.

The synthesis of methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate has also seen advancements in recent years. A novel, high-yield synthetic route was described in a 2023 issue of Organic Process Research & Development, which emphasized the use of environmentally friendly reagents and reduced reaction times. This improved methodology not only enhances the compound's accessibility for research purposes but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate and its derivatives. Issues such as poor solubility and metabolic instability have been noted in preclinical studies, necessitating further structural modifications. Researchers are actively exploring prodrug strategies and formulation technologies to address these limitations, as highlighted in a recent review article in Drug Discovery Today (2024).

In conclusion, methyl 2-(6-oxo-2-sulfanyl-1,6-dihydropyrimidin-4-yl)acetate (CAS: 868238-05-5) represents a promising candidate for drug discovery, with applications spanning antiviral and anticancer therapy. Continued research into its mechanism of action, synthetic optimization, and derivative development will be crucial for unlocking its full therapeutic potential. The compound's versatility and bioactive properties position it as a valuable asset in the ongoing quest for innovative pharmaceutical solutions.